Cas no 439944-63-5 (Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate)

• Product Name: Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate
• CAS No: 439944-63-5
• MF: C₁₈H₃₀N₂O₄
• MW: 338.441805362701
• CID: 3166957
• PubChem ID: 11121312
• Update Time: 2025-06-14

Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate
• 439944-63-5
• METHYL 4-(3-HYDROXY-4-OCTYL-1,2-OXAZOL-5-YL)PIPERIDINE-1-CARBOXYLATE
• Methyl 4-(4-octyl-3-oxo-1,2-oxazol-5-yl)piperidine-1-carboxylate
• Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate

• Inchi： 1S/C18H30N2O4/c1-3-4-5-6-7-8-9-15-16(24-19-17(15)21)14-10-12-20(13-11-14)18(22)23-2/h14H,3-13H2,1-2H3,(H,19,21)
• InChI Key： RYBUUCXSLYYJBG-UHFFFAOYSA-N
• SMILES： O1C(=C(C(N1)=O)CCCCCCCC)C1CCN(C(=O)OC)CC1

Computed Properties

• Exact Mass: 338.22055744Da
• Monoisotopic Mass: 338.22055744Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate

Comprehensive Overview of Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate (CAS No. 439944-63-5)

Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate (CAS No. 439944-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities. The presence of both hydroxy and octyl groups in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for novel isoxazole-based compounds has surged, driven by their applications in anti-inflammatory, antimicrobial, and anticancer therapies. Researchers are particularly interested in the piperidine-1-carboxylate moiety of this compound, as it is often associated with enhanced bioavailability and target specificity. The CAS No. 439944-63-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community.

One of the key advantages of Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate is its potential role in addressing drug resistance, a major challenge in modern medicine. Its unique structure may offer new mechanisms of action against resistant strains of bacteria and fungi. Additionally, the compound's lipophilic octyl chain could improve its penetration through cell membranes, a critical factor in the development of effective therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 439944-63-5 involves multi-step reactions, including the formation of the isoxazole ring and subsequent functionalization. Researchers are exploring greener and more efficient synthetic routes to this compound, aligning with the global push for sustainable chemistry. The compound's stability under various conditions also makes it a viable candidate for formulation development in the pharmaceutical industry.

Beyond pharmaceuticals, Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate has potential applications in agrochemicals. Its structural features may contribute to the development of new pesticides or herbicides with improved efficacy and environmental safety profiles. The compound's ability to interact with specific biological targets could reduce off-target effects, a growing concern in agricultural chemistry.

In the context of AI-driven drug discovery, CAS No. 439944-63-5 has been flagged as a compound of interest due to its drug-like properties and structural novelty. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, making it a strong candidate for further preclinical studies. This aligns with the increasing use of machine learning in identifying promising compounds for therapeutic development.

The compound's spectroscopic data, including NMR and mass spectrometry results, have been well-documented in the literature, facilitating its identification and characterization in research settings. These analytical details are crucial for quality control and regulatory compliance, particularly in the pharmaceutical sector. The availability of such data also supports the compound's inclusion in high-throughput screening campaigns.

As the scientific community continues to explore Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate, its potential applications in neurological disorders are also being investigated. The piperidine scaffold is a common feature in many CNS-active drugs, and modifications to this core structure could yield novel treatments for conditions like Alzheimer's disease or Parkinson's disease. This aligns with current trends in neuropharmacology research.

In conclusion, Methyl 4-(3-hydroxy-4-octylisoxazol-5-yl)piperidine-1-carboxylate (CAS No. 439944-63-5) represents a versatile compound with broad potential across multiple scientific disciplines. Its unique combination of functional groups and structural motifs positions it as a valuable tool for researchers tackling some of today's most pressing challenges in healthcare and agriculture. As studies progress, this compound may emerge as a key player in the development of next-generation therapeutics and agrochemicals.